3-Aminopyrimidine-tfmk 3-Aminopyrimidine-tfmk
Brand Name: Vulcanchem
CAS No.: 154753-62-5
VCID: VC21101260
InChI: InChI=1S/C20H20F4N4O5/c1-10(2)15(16(30)20(22,23)24)27-14(29)9-28-17(11-4-6-12(21)7-5-11)25-8-13(18(28)31)26-19(32)33-3/h4-8,10,15H,9H2,1-3H3,(H,26,32)(H,27,29)
SMILES: CC(C)C(C(=O)C(F)(F)F)NC(=O)CN1C(=NC=C(C1=O)NC(=O)OC)C2=CC=C(C=C2)F
Molecular Formula: C20H20F4N4O5
Molecular Weight: 472.4 g/mol

3-Aminopyrimidine-tfmk

CAS No.: 154753-62-5

Cat. No.: VC21101260

Molecular Formula: C20H20F4N4O5

Molecular Weight: 472.4 g/mol

* For research use only. Not for human or veterinary use.

3-Aminopyrimidine-tfmk - 154753-62-5

Specification

CAS No. 154753-62-5
Molecular Formula C20H20F4N4O5
Molecular Weight 472.4 g/mol
IUPAC Name methyl N-[2-(4-fluorophenyl)-6-oxo-1-[2-oxo-2-[(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)amino]ethyl]pyrimidin-5-yl]carbamate
Standard InChI InChI=1S/C20H20F4N4O5/c1-10(2)15(16(30)20(22,23)24)27-14(29)9-28-17(11-4-6-12(21)7-5-11)25-8-13(18(28)31)26-19(32)33-3/h4-8,10,15H,9H2,1-3H3,(H,26,32)(H,27,29)
Standard InChI Key WRYIHTCWDNVQMS-UHFFFAOYSA-N
SMILES CC(C)C(C(=O)C(F)(F)F)NC(=O)CN1C(=NC=C(C1=O)NC(=O)OC)C2=CC=C(C=C2)F
Canonical SMILES CC(C)C(C(=O)C(F)(F)F)NC(=O)CN1C(=NC=C(C1=O)NC(=O)OC)C2=CC=C(C=C2)F

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